1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one

• IUPAC Name: 1-(7-oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H19NO2S/c1-2-11(14)13-6-3-12(15-8-7-13)4-9-16-10-5-12/h2H,1,3-10H2
• InChI Key: XDQDNQXVXZPUSH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2(CCSCC2)OCC1
• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol

Description

1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one, also known as OTAD, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. OTAD is a spirocyclic ketone that has a unique chemical structure, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one is not yet fully understood. However, studies have suggested that 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one may inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This inhibition leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one has been shown to have several biochemical and physiological effects. In addition to its potential anticancer properties, 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one has also been shown to have anti-inflammatory and antioxidant effects. These properties make it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. However, one limitation is the complex synthesis method required to obtain the compound. This can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research involving 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one. One area of research involves the development of 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one-based drugs for cancer treatment. Another area of research involves the use of 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one as a potential treatment for other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one and its potential therapeutic applications.

Synthesis Methods

1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of reagents such as thionyl chloride, sodium hydride, and acetic anhydride. The final product is obtained through a cyclization reaction, resulting in the formation of the spirocyclic ketone.

Scientific Research Applications

1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one has been the subject of several scientific studies due to its potential therapeutic applications. One area of research involves the use of 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one as a potential anticancer agent. Studies have shown that 1-(7-Oxa-3-thia-10-azaspiro[5.6]dodecan-10-yl)prop-2-en-1-one has the ability to induce apoptosis in cancer cells, making it a promising candidate for cancer treatment.